Cas no 1806829-93-5 (2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride
• CAS No: 1806829-93-5
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4861651
• Update Time: 2025-06-13

2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-4-3(9)1-2(5(10)11)6(12-4)15(8,13)14/h1,5H
• InChI Key： MBEZTGFRKUWNBP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(=N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

Introduction to 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1806829-93-5)

2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride, identified by the CAS number 1806829-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their versatile applications in medicinal chemistry. The presence of multiple fluorine and bromine substituents, along with a sulfonyl chloride functional group, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride contribute to its unique reactivity and utility in synthetic chemistry. The bromo and fluoro groups introduce electrophilic and nucleophilic centers, respectively, while the sulfonyl chloride moiety serves as a reactive handle for further functionalization. These properties have made it a popular building block in the development of novel compounds targeting diverse biological pathways.

In recent years, there has been a surge in research focused on halogenated pyridines due to their potential as pharmacophores in drug discovery. Specifically, compounds containing multiple fluorine atoms have been shown to exhibit enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group, in particular, is known to increase lipophilicity and reduce metabolic clearance, making it an attractive feature for medicinal chemists.

One of the most compelling applications of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the sulfonyl chloride group, researchers can efficiently introduce this compound into larger molecular frameworks designed to modulate kinase activity. Several recent studies have demonstrated the utility of this intermediate in generating potent inhibitors with promising preclinical profiles.

Another area where 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride has shown promise is in the development of agrochemicals. The structural motifs present in this compound are shared by many herbicides and fungicides, which rely on halogenated pyridines for their biological activity. The introduction of fluorine and bromine substituents enhances the efficacy of these compounds by improving their interaction with target enzymes in plants. This has led to interest in using 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride as a precursor for novel crop protection agents.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride involves a multi-step process that typically begins with the fluorination and bromination of a pyridine core. Subsequent functionalization with a sulfonyl chloride group completes the molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These methodologies highlight the compound's importance as a synthetic intermediate and underscore its versatility in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride. Molecular modeling studies have revealed insights into its interactions with biological targets, allowing researchers to predict binding affinities and optimize lead structures more efficiently. These computational tools are particularly valuable in early-stage drug design, where rapid screening of numerous compounds is essential.

The impact of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride extends beyond academic research; it has also found applications in industrial settings. Pharmaceutical companies utilize this compound as a key intermediate in large-scale syntheses of active pharmaceutical ingredients (APIs). Its stability under various reaction conditions makes it an ideal candidate for industrial processes that require high throughput and reproducibility.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1806829-93-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable its use as a versatile intermediate in synthetic chemistry, particularly for developing kinase inhibitors and crop protection agents. As research continues to uncover new applications for halogenated pyridines, compounds like this will remain at the forefront of drug discovery efforts.